Cyclohexyl-dimethyl-propan-2-ylstannane

• CAS RN: 19814-13-2
• Molecular Formula: C11H24Sn
• Molecular Weight: 275.02 g/mol
• IUPAC Name: cyclohexyl-dimethyl-propan-2-ylstannane
• InChI: InChI=1S/C6H11.C3H7.2CH3.Sn/c1-2-4-6-5-3-1;1-3-2;;;/h1H,2-6H2;3H,1-2H3;2*1H3
• InChI Key: DCZIPPPFHINPGF-UHFFFAOYSA-N
• SMILES: CC(C)[Sn](C)(C)C1CCCCC1
• synonyms: Cyclohexylisopropyldimethylstannane

Description

Cyclohexyl-dimethyl-propan-2-ylstannane (CDPS) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a stannane (organotin compound) that has been found to have potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Cyclohexyl-dimethyl-propan-2-ylstannane has been found to have potential applications in various fields of scientific research. In the field of medicine, this compound has been found to have anti-tumor properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis (programmed cell death). This compound has also been found to have anti-inflammatory properties and can be used to treat diseases such as rheumatoid arthritis.
In the field of agriculture, this compound has been found to have potential as a pesticide. Studies have shown that this compound is effective in controlling pests such as aphids and spider mites. This compound has also been found to have potential as a growth regulator for crops.
In the field of materials science, this compound has been found to have potential as a precursor for the synthesis of tin oxide nanoparticles. Tin oxide nanoparticles have potential applications in various fields, including electronics, energy storage, and catalysis.

Mechanism of Action

The mechanism of action of Cyclohexyl-dimethyl-propan-2-ylstannane is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes involved in cell proliferation and inflammation. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and is relatively safe for use in laboratory experiments. However, studies have shown that this compound can cause damage to the liver and kidneys at high doses. This compound has also been found to have potential endocrine-disrupting effects.

Advantages and Limitations for Lab Experiments

Cyclohexyl-dimethyl-propan-2-ylstannane has several advantages for use in laboratory experiments. It is easy to synthesize and has low toxicity. This compound is also stable under normal laboratory conditions. However, this compound has limitations in terms of its solubility in water and organic solvents.

Future Directions

There are several future directions for research on Cyclohexyl-dimethyl-propan-2-ylstannane. One direction is to investigate the potential of this compound as a treatment for other diseases such as diabetes and cardiovascular diseases. Another direction is to investigate the potential of this compound as a growth regulator for crops. Further research is also needed to fully understand the mechanism of action of this compound and its potential endocrine-disrupting effects.

Synthesis Methods

Cyclohexyl-dimethyl-propan-2-ylstannane can be synthesized using a simple and efficient method. The synthesis involves the reaction of cyclohexylmagnesium bromide with dimethylpropan-2-yltin chloride in anhydrous ether. The reaction produces this compound as a white solid with a yield of around 70%.